Cas no 2171987-59-8 (3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-yl-N-methylformamido}-2-methylpropanoic acid)

• Product Name: 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-yl-N-methylformamido}-2-methylpropanoic acid
• CAS No: 2171987-59-8
• MF: C₂₅H₂₄N₂O₆
• MW: 448.467866897583
• CID: 5963183
• PubChem ID: 165512017
• Update Time: 2025-08-05

3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-yl-N-methylformamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-yl-N-methylformamido}-2-methylpropanoic acid
• 3-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]-N-methylformamido}-2-methylpropanoic acid
• EN300-1539238
• 2171987-59-8

• Inchi： 1S/C25H24N2O6/c1-15(24(29)30)13-27(2)23(28)22-21(11-12-32-22)26-25(31)33-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-12,15,20H,13-14H2,1-2H3,(H,26,31)(H,29,30)
• InChI Key： BTIUEJBQXGCPGS-UHFFFAOYSA-N
• SMILES： O(C(NC1C=COC=1C(N(C)CC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 448.16343649g/mol
• Monoisotopic Mass: 448.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 109Ų

Additional information on 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-yl-N-methylformamido}-2-methylpropanoic acid

3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-yl-N-methylformamido}-2-methylpropanoic acid: A Comprehensive Overview

The compound with CAS No 2171987-59-8, known as 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-yl-N-methylformamido}-2-methylpropanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a furan ring, and a methyl formamide moiety. These structural elements contribute to its unique chemical properties and potential applications.

The Fmoc group, derived from fluorene, is a well-known protecting group in peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. In this compound, the Fmoc group is attached to an amino group via a methylene bridge, forming a part of the larger molecule's backbone. This arrangement suggests that the compound may have applications in peptide synthesis or as a building block for more complex molecules.

The presence of the furan ring introduces aromaticity and potential reactivity into the molecule. Furan derivatives are known for their versatility in organic synthesis and their ability to participate in various cycloaddition reactions, such as Diels-Alder reactions. The substitution pattern on the furan ring in this compound—specifically at positions 2 and 3—suggests that it may be involved in specific types of chemical transformations or interactions.

The methyl formamide moiety adds a polar functional group to the molecule, enhancing its solubility in polar solvents and potentially influencing its bioavailability if used in pharmaceutical applications. This feature could be particularly important if the compound is being considered for use as a drug delivery agent or as part of a therapeutic molecule.

Recent studies have highlighted the potential of similar compounds in drug delivery systems. For instance, researchers have explored the use of Fmoc-containing molecules as carriers for hydrophobic drugs, leveraging their amphiphilic properties to enhance drug solubility and bioavailability. The combination of an Fmoc group with a furan ring and methyl formamide in this compound could make it an ideal candidate for such applications.

In addition to its potential in pharmacology, this compound has shown promise in materials science. The aromaticity of the furan ring and the electron-withdrawing nature of the Fmoc group could contribute to the molecule's ability to form stable supramolecular assemblies or self-assembled monolayers. Such properties are valuable in the development of advanced materials for electronics or sensors.

From a synthetic perspective, the construction of this compound likely involves multi-step synthesis strategies, including coupling reactions, protection/deprotection steps, and possibly catalytic processes such as Suzuki-Miyaura couplings or Stille couplings. The complexity of its structure suggests that it would be synthesized using highly controlled conditions to ensure high yields and purity.

Recent advancements in asymmetric synthesis techniques could also be applied to this compound if stereocontrol is required for specific applications. The presence of chiral centers or stereogenic elements within its structure would necessitate careful consideration during synthesis planning.

In terms of characterization, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography would be employed to confirm the structure and purity of this compound. These methods are essential for ensuring that the final product meets rigorous quality standards before being used in further studies or applications.

The integration of cutting-edge research findings into our understanding of this compound underscores its potential as both a valuable research tool and a promising candidate for practical applications across multiple disciplines. As ongoing studies continue to explore its properties and functionalities, it is likely that new insights will emerge that further expand its utility.